Cas no 898780-71-7 (1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one)
898780-71-7 structure
Product Name:1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one
CAS No:898780-71-7
MF:C15H20OS
MW:248.383703231812
MDL:MFCD03843247
CID:868499
PubChem ID:24725962
Update Time:2025-04-19
1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one
- CYCLOPENTYL 2-(2-THIOMETHYLPHENYL)ETHYL KETONE
- DTXSID30644355
- SCHEMBL13964136
- 1-Cyclopentyl-3-[2-(methylsulfanyl)phenyl]propan-1-one
- 898780-71-7
- AKOS016021401
- MFCD03843247
-
- MDL: MFCD03843247
- Inchi: 1S/C15H20OS/c1-17-15-9-5-4-8-13(15)10-11-14(16)12-6-2-3-7-12/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3
- InChI Key: FCCJHIMOZQSWLD-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1CCC(C1CCCC1)=O
Computed Properties
- Exact Mass: 248.12300
- Monoisotopic Mass: 248.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 4.10040
1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205986-1g |
cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 205986-2g |
cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205986-5g |
cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB366010-1 g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone; 97% |
898780-71-7 | 1g |
€685.20 | 2022-03-02 | ||
| abcr | AB366010-1g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone, 97%; . |
898780-71-7 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366010-2g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone, 97%; . |
898780-71-7 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH92207-1g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92207-2g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92207-5g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| Ambeed | A716755-1g |
Cyclopentyl 2-(2-thiomethylphenyl)ethyl ketone |
898780-71-7 | 95+% | 1g |
$437.0 | 2025-04-15 |
1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
898780-71-7 (1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one) Related Products
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